(Z)-ethyl 2-((2-bromobenzoyl)imino)-1-butyl-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

• IUPAC Name: ethyl 6-(2-bromobenzoyl)imino-7-butyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
• InChI: InChI=1S/C25H23BrN4O4/c1-3-5-13-30-21-17(24(32)29-14-9-8-12-20(29)27-21)15-18(25(33)34-4-2)22(30)28-23(31)16-10-6-7-11-19(16)26/h6-12,14-15H,3-5,13H2,1-2H3
• InChI Key: GXZVHJDCWYPEGB-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=C(C=C(C1=NC(=O)C3=CC=CC=C3Br)C(=O)OCC)C(=O)N4C=CC=CC4=N2
• Molecular Formula: C25H23BrN4O4
• Molecular Weight: 523.4 g/mol

Description

This compound is a type of dipyridopyrimidine, which is a class of compounds containing a pyrimidine ring fused to two pyridine rings. Dipyridopyrimidines are known for their wide range of biological activities, including antimicrobial, antiviral, and anticancer properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple fused rings. The presence of the bromobenzoyl group and the ethyl carboxylate group would add further complexity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its complex structure and the presence of various functional groups. It would likely be a solid at room temperature, and its solubility would depend on the specific arrangement of its functional groups.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, some dipyridopyrimidines act as kinase inhibitors, blocking the activity of certain enzymes in cancer cells.

Future Directions

Future research on this compound could involve exploring its potential biological activities, optimizing its synthesis process, and investigating its mechanism of action.